Cas no 103691-51-6 (Diethanolamine-d8)

Diethanolamine-d8 (DEA-d8) is a deuterated analog of diethanolamine, where eight hydrogen atoms are replaced with deuterium. This isotopic labeling enhances its utility in NMR spectroscopy and mass spectrometry, providing improved signal resolution and reduced background interference in analytical studies. DEA-d8 is particularly valuable in metabolic research, tracer studies, and mechanistic investigations, where precise tracking of molecular pathways is required. Its high isotopic purity and chemical stability ensure reliable performance in experimental applications. As a deuterated compound, it minimizes kinetic isotope effects while maintaining the structural and functional characteristics of the non-deuterated parent molecule, making it a versatile tool in advanced chemical and biochemical research.
Diethanolamine-d8 structure
Diethanolamine-d8 structure
Product name:Diethanolamine-d8
CAS No:103691-51-6
MF:C4H11NO2
MW:113.184934854507
CID:125787
PubChem ID:12212439

Diethanolamine-d8 Chemical and Physical Properties

Names and Identifiers

    • Ethan-1,1,2,2-d4-ol,2,2'-iminobis-
    • Diethanolamine-d8
    • [2H6]-Zolpidem
    • D6-zolpidem
    • d8-2-(2-hydroxy-ethylamino)-ethanol
    • N,N,6-(Trimethyl-d6)-2-(4-methylphenyl)imidazo[1,2-a]pyridine-3-acetamide
    • N,N,6-(Trimethyl-d6)-2-p-tolylimidazol[1,2-a]pyridine-3-acetamide
    • SL 800750
    • SL 80-0750
    • Zolpidem-d6
    • BIS(2-HYDROXYETHYL)-D8-AMINE
    • 2,2'-Iminobisethan-1,1,2,2-d4-ol
    • 1,1,2,2-tetradeuterio-2-[(1,1,2,2-tetradeuterio-2-hydroxyethyl)amino]ethanol
    • D99716
    • 103691-51-6
    • 2-{[2-hydroxy(1,1,2,2-H)ethyl]amino}(H)ethan-1-ol
    • SCHEMBL13750788
    • 2-{[2-hydroxy(1,1,2,2-(2)H)ethyl]amino}((2)H)ethan-1-ol
    • 1,1,2,2-tetradeuterio-2-[(1,1,2,2-tetradeuterio-2-hydroxy-ethyl)amino]ethanol
    • Inchi: InChI=1S/C4H11NO2/c6-3-1-5-2-4-7/h5-7H,1-4H2/i1D2,2D2,3D2,4D2
    • InChI Key: ZBCBWPMODOFKDW-SVYQBANQSA-N
    • SMILES: [2H]C(C(NC(C(O)([2H])[2H])([2H])[2H])([2H])[2H])([2H])O

Computed Properties

  • Exact Mass: 121.17935
  • Monoisotopic Mass: 113.129192561g/mol
  • Isotope Atom Count: 8
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 7
  • Rotatable Bond Count: 4
  • Complexity: 28.9
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -1.4
  • Topological Polar Surface Area: 52.5Ų

Experimental Properties

  • Density: 1.1±0.1 g/cm3
  • Melting Point: NA
  • Boiling Point: 268.4±0.0 °C at 760 mmHg
  • Flash Point: 137.8±0.0 °C
  • Solubility: Chloroform (Slightly), DMSO (Slightly), Methanol (Slightly)
  • PSA: 52.49
  • Vapor Pressure: 0.0±1.2 mmHg at 25°C

Diethanolamine-d8 Security Information

Diethanolamine-d8 Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
Chemenu
CM327841-5g
1,1,2,2-tetradeuterio-2-[(1,1,2,2-tetradeuterio-2-hydroxyethyl)amino]ethanol
103691-51-6 95%+
5g
$3437 2022-06-14
TRC
D441902-10mg
Diethanolamine-d8
103691-51-6
10mg
$ 230.00 2023-09-07
TRC
D441902-100mg
Diethanolamine-d8
103691-51-6
100mg
$ 1774.00 2023-09-07
Chemenu
CM327841-5g
1,1,2,2-tetradeuterio-2-[(1,1,2,2-tetradeuterio-2-hydroxyethyl)amino]ethanol
103691-51-6 95%+
5g
$3437 2021-08-18
A2B Chem LLC
AE10653-250mg
BIS(2-HYDROXYETHYL)-D8-AMINE
103691-51-6
250mg
$398.00 2024-04-20
A2B Chem LLC
AE10653-500mg
BIS(2-HYDROXYETHYL)-D8-AMINE
103691-51-6
500mg
$562.00 2024-04-20

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